Catalyst-free direct C–H trifluoromethylation of arenes in water–acetonitrile†
Green Chemistry Pub Date: 2016-09-14 DOI: 10.1039/C6GC02000C
Abstract
We describe a mild and practical strategy for the catalyst-free trifluoromethylation of arenes using the inexpensive solid sodium triflinate (Langlois’ reagent, NaSO2CF3) as a trifluoromethyl (CF3) source and solid sodium persulfate as an initiator. The reaction is environmentally friendly and proceeds at 30 °C in a water–acetonitrile mixture. This transformation can be easily scaled up to the gram level with excellent yield.
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